Cas no 1155156-32-3 (2-(5-Bromofuran-2-yl)-4-chloro-6-methylpyrimidine)

• Product Name: 2-(5-Bromofuran-2-yl)-4-chloro-6-methylpyrimidine
• CAS No: 1155156-32-3
• MF: C₉H₆BrClN₂O
• MW: 273.513740062714
• CID: 5057441
• Update Time: 2025-07-02

2-(5-Bromofuran-2-yl)-4-chloro-6-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromofuran-2-yl)-4-chloro-6-methylpyrimidine
• 2-(5-Bromofuran-2-yl)-4-chloro-6-methylpyrimidine

• Inchi： 1S/C9H6BrClN2O/c1-5-4-8(11)13-9(12-5)6-2-3-7(10)14-6/h2-4H,1H3
• InChI Key： AHSPMVHBTOGZEL-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2N=C(C=C(C)N=2)Cl)O1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 207
• XLogP3: 3.4
• Topological Polar Surface Area: 38.9

2-(5-Bromofuran-2-yl)-4-chloro-6-methylpyrimidine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 2-(5-Bromofuran-2-yl)-4-chloro-6-methylpyrimidine

Comprehensive Overview of 2-(5-Bromofuran-2-yl)-4-chloro-6-methylpyrimidine (CAS No. 1155156-32-3)

2-(5-Bromofuran-2-yl)-4-chloro-6-methylpyrimidine (CAS No. 1155156-32-3) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, featuring a bromofuran moiety linked to a chloropyrimidine core, is a versatile intermediate in the synthesis of bioactive molecules. Its unique structural attributes, including the 5-bromofuran-2-yl group and 4-chloro-6-methylpyrimidine scaffold, make it a valuable building block for drug discovery and material science applications.

In recent years, the demand for 2-(5-Bromofuran-2-yl)-4-chloro-6-methylpyrimidine has surged due to its role in developing novel kinase inhibitors and antimicrobial agents. Researchers are particularly interested in its potential to modulate enzymatic activity, a topic frequently searched in academic and industrial databases. The compound’s bromine and chlorine substituents enhance its reactivity, enabling selective cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in modern organic synthesis.

From an SEO perspective, queries like "synthesis of 2-(5-Bromofuran-2-yl)-4-chloro-6-methylpyrimidine" or "CAS 1155156-32-3 applications" reflect user interest in its synthetic pathways and utility. The compound’s relevance to cancer research and infectious disease studies further aligns with trending scientific discussions. For instance, its structural similarity to FDA-approved pyrimidine-based drugs underscores its potential in medicinal chemistry.

Another key aspect of 2-(5-Bromofuran-2-yl)-4-chloro-6-methylpyrimidine is its role in material science. The furan and pyrimidine rings contribute to π-conjugation, making it a candidate for organic electronics and photovoltaic materials. This dual applicability in life sciences and advanced materials highlights its interdisciplinary importance.

Quality control and scalability are critical for CAS 1155156-32-3, as evidenced by searches for "purity standards of bromofuran derivatives". Analytical techniques like HPLC, NMR, and mass spectrometry ensure batch consistency, addressing concerns raised in peer-reviewed forums. Additionally, the compound’s stability under various conditions is a recurring topic in process chemistry discussions.

In conclusion, 2-(5-Bromofuran-2-yl)-4-chloro-6-methylpyrimidine exemplifies the convergence of chemical innovation and practical applications. Its multifaceted utility—from drug development to functional materials—positions it as a compound of enduring scientific and commercial value. Future research may explore its derivatives for targeted therapies or sustainable technologies, further expanding its impact.